Cas no 1087797-72-5 (N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide)

• Product Name: N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide
• CAS No: 1087797-72-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 5049081
• PubChem ID: 39871180
• Update Time: 2025-10-29

N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-yn-1-yl)-1H-imidazole-1-carboxamide
• N-prop-2-ynylimidazole-1-carboxamide
• AKOS009319832
• EN300-71339
• G63440
• 1087797-72-5
• N-(prop-2-yn-1-yl)imidazole-1-carboxamide
• N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide

• Inchi： 1S/C7H7N3O/c1-2-3-9-7(11)10-5-4-8-6-10/h1,4-6H,3H2,(H,9,11)
• InChI Key： WIPSNBMDICSWCT-UHFFFAOYSA-N
• SMILES： O=C(NCC#C)N1C=NC=C1

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.9

Additional information on N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide

N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide (CAS No. 1087797-72-5): A Comprehensive Overview

N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide (CAS No. 1087797-72-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as imidazole carboxamide, is characterized by its unique chemical structure, which includes an imidazole ring and a propargyl group. These structural features contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide is represented by the formula C₆H₈N₄O. The imidazole ring is a common motif in many biologically active molecules, including histamine and several amino acids, which underscores its importance in biological systems. The propargyl group, on the other hand, introduces additional reactivity and functional versatility, making this compound a valuable tool in synthetic chemistry and drug design.

Recent studies have highlighted the potential of N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide in various therapeutic areas. One notable application is its use as a scaffold for the development of antimicrobial agents. The imidazole moiety is known for its ability to interact with metal ions, which can disrupt bacterial cell walls and inhibit microbial growth. Additionally, the propargyl group can be functionalized to enhance the compound's activity against specific pathogens.

In the realm of cancer research, N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide has shown promise as a potential anticancer agent. Studies have demonstrated that derivatives of this compound can selectively target cancer cells by modulating key signaling pathways involved in cell proliferation and apoptosis. For instance, a recent study published in the *Journal of Medicinal Chemistry* reported that a modified form of N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide exhibited significant antiproliferative effects against several human cancer cell lines.

Beyond its therapeutic applications, N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide has also been explored for its biological imaging capabilities. The propargyl group can be conjugated with fluorescent dyes or other imaging agents to create probes that can be used to visualize specific cellular processes or structures. This property makes it a valuable tool in both basic research and clinical diagnostics.

The synthesis of N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide is well-documented in the literature and can be achieved through various routes. One common method involves the reaction of 1H-imidazole with propargylamine followed by amidation with an appropriate carboxylic acid or acid chloride. This synthetic pathway allows for easy modification of the compound's structure, enabling researchers to tailor its properties for specific applications.

In terms of safety and handling, it is important to note that while N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for N-(Prop-2-yn-1-yl)-1H-imidazole-1-carboxamide are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this versatile compound. As our understanding of its biological activities deepens, it is likely that we will see more innovative applications in medicine and beyond.